Cas no 10028-22-5 (Iron(III) Sulfate)

• Product Name: Iron(III) Sulfate
• CAS No: 10028-22-5
• MF: Fe₂O₁₂S₃
• MW: 399.877799987793
• MDL: MFCD00011007
• CID: 48307
• Update Time: 2026-05-14

Iron(III) Sulfate Chemical and Physical Properties

Names and Identifiers

• ferric sulfate
• Iron(III) sulfate
• Iron Sulfate
• Iron(III) sulfate hydrate
• Polyferric sulfate
• FERRIC SULFATE HYDRATE
• iron(3+),trisulfate
• Iron(III)sulfate,Ferric sulfate,Ferric persulfate,Ferric sesquisulfate,Ferric tersulfate
• Sulfuric acid iron(3+) salt (3:2)
• FERIX-3
• NA-9121
• BETA FLOC
• Fe2(SO4)3
• FERAQUA(TM)
• MONSEL SALT
• MONSEL'S SALT
• Hart lawn sand
• ironpersulfate
• irontersulfate
• R (METALS BASIS)
• Feeric sulfate
• Iron (III) sulfate
• Iron(III) Sulfate

• MDL： MFCD00011007
• Inchi： 1S/2Fe.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
• InChI Key： RUTXIHLAWFEWGM-UHFFFAOYSA-H
• SMILES： [Fe+3].[Fe+3].O=S(=O)([O-])[O-].O=S(=O)([O-])[O-].O=S(=O)([O-])[O-]

Computed Properties

• Exact Mass: 399.72500
• Monoisotopic Mass: 153.902321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 83

Experimental Properties

• Color/Form: The liquid is a reddish brown viscous liquid, and the solid is a light yellow particle.
• Density: 3.097
• Melting Point: 480°C
• Boiling Point: 330 °C at 760 mmHg
• Water Partition Coefficient: Soluble in water. Sparingly soluble in alcohol. Almost insoluble in acetone and ethyl acetate. Insoluble in sulfuric acid and ammonia.
• PSA: 265.92000
• LogP: -0.77660
• Merck: 14,4032
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water. The aqueous solution is acidic. Slightly soluble in ethanol, insoluble in acetone, ethyl acetate, concentrated sulfuric acid.

Iron(III) Sulfate Security Information

• Hazardous Material transportation number：UN 9121
• WGK Germany：3
• Hazard Category Code： R22;R36/37
• Safety Instruction： S26
• RTECS：NO8520000
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R22; R36/37
• TSCA：Yes
• Storage Condition：Store in cold storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds